4-(Bromomethyl)phenylacetic acid
Overview
Description
4-(Bromomethyl)phenylacetic acid is a white to light beige crystalline powder . It has been used as a precursor for serine protease inhibitor and in the synthesis of a novel crown ether receptor and 4-(acetoxymethyl)phenylacetic acid by reacting with excessive sodium acetate and acetic acid .
Synthesis Analysis
The synthesis of 4-(Bromomethyl)phenylacetic acid involves it being used as a precursor for a serine protease inhibitor . It is also used in the synthesis of a novel crown ether receptor and 4-(acetoxymethyl)phenylacetic acid by reacting with excessive sodium acetate and acetic acid .Molecular Structure Analysis
The molecular formula of 4-(Bromomethyl)phenylacetic acid is C9H9BrO2 . The average mass is 229.071 Da and the monoisotopic mass is 227.978592 Da .Chemical Reactions Analysis
4-(Bromomethyl)phenylacetic acid has been used as a precursor for serine protease inhibitor . It has also been used in the synthesis of a novel crown ether receptor and 4-(acetoxymethyl)phenylacetic acid by reacting with excessive sodium acetate and acetic acid .Physical And Chemical Properties Analysis
4-(Bromomethyl)phenylacetic acid is a white to light beige crystalline powder . The density is 1.6±0.1 g/cm^3 . It has a boiling point of 343.1±22.0 °C at 760 mmHg . The vapour pressure is 0.0±0.8 mmHg at 25°C . The enthalpy of vaporization is 61.9±3.0 kJ/mol . The flash point is 161.3±22.3 °C .Scientific Research Applications
- Application Summary : 4-(Bromomethyl)phenylacetic acid is used as a precursor for serine protease inhibitors . Serine protease inhibitors play a crucial role in regulating the activity of serine proteases, which are involved in various physiological processes such as digestion, immune response, blood coagulation, and more.
- Application Summary : 4-(Bromomethyl)phenylacetic acid is used in the synthesis of a novel crown ether receptor . Crown ethers are cyclic chemical compounds that consist of a ring containing several ether groups. They are known for their ability to form complexes with certain metal ions.
- Method of Application : The synthesis of a crown ether receptor typically involves a series of chemical reactions. In this case, 4-(Bromomethyl)phenylacetic acid is reacted with excessive sodium acetate and acetic acid .
Serine Protease Inhibitor Precursor
Synthesis of Novel Crown Ether Receptor
- Synthesis of 4-(Acetoxymethyl)phenylacetic Acid
- Application Summary : 4-(Bromomethyl)phenylacetic acid can be used in the synthesis of 4-(acetoxymethyl)phenylacetic acid . This compound could potentially be used in various chemical reactions as a building block.
- Method of Application : The synthesis involves reacting 4-(Bromomethyl)phenylacetic acid with excessive sodium acetate and acetic acid .
Safety And Hazards
4-(Bromomethyl)phenylacetic acid is considered hazardous. It causes severe skin burns and eye damage . It may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is recommended to avoid breathing dust, gas, or vapours, avoid contact with skin and eyes, and use personal protective equipment .
properties
IUPAC Name |
2-[4-(bromomethyl)phenyl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO2/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5-6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCOCCXZFEJGHTC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40403874 | |
Record name | 4-(Bromomethyl)phenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40403874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Bromomethyl)phenylacetic acid | |
CAS RN |
13737-36-5 | |
Record name | 4-(Bromomethyl)phenylacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13737-36-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Bromomethyl)phenylacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40403874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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